5-(2-Chloroethyl)-1,3-thiazole
Description
5-(2-Chloroethyl)-1,3-thiazole (CET) is a heterocyclic organic compound that has been synthesized and studied for its potential applications in scientific research. CET has a unique chemical structure that allows it to interact with biological systems in a specific way, making it a valuable tool for studying various biochemical and physiological processes. In
Scientific Research Applications
Gas Sensing and Detection
5-(2-Chloroethyl)-1,3-thiazole: has been investigated for its gas-sensing capabilities. Notably, a MEMS (Micro-Electro-Mechanical Systems) gas sensor based on a composite material of WO3/Al2O3/graphite was developed specifically for detecting 2-Chloroethyl Ethyl Sulfide (2-CEES) , a simulant for dichlorodiethyl sulfide (a blistering agent). At an optimal working temperature of 340 °C, this sensor exhibited a remarkable 69% response to 2-CEES gas at a concentration of 5.70 ppm . Additionally, it demonstrated a rapid response time of 5 seconds and a recovery time of 42 seconds . The sensor’s long-term stability and high selectivity make it promising for environmental monitoring and industrial safety .
Flame Retardant Applications
While not directly related to gas sensing, 5-(2-Chloroethyl)-1,3-thiazole is a precursor to various flame retardants. These compounds play a crucial role in reducing the flammability of materials, such as textiles, plastics, and coatings. Researchers have explored its potential as a building block for designing effective flame retardant agents .
Chemical Synthesis and Intermediates
Bis (2-chloroethyl)amine hydrochloride: , a derivative of 5-(2-Chloroethyl)-1,3-thiazole , serves as an intermediate in chemical synthesis. It finds applications in the creation of other compounds, including piperazine derivatives. Industries involved in organic synthesis and drug development benefit from its versatile reactivity .
Pharmaceutical Research
The thiazole moiety in 5-(2-Chloroethyl)-1,3-thiazole is of interest in pharmaceutical research. Scientists explore its potential as a scaffold for designing novel drugs, especially in the context of antitumor, antimicrobial, or anti-inflammatory agents. By modifying the thiazole ring, researchers can fine-tune the compound’s biological activity .
Materials Science and Coordination Chemistry
Thiazole derivatives, including 5-(2-Chloroethyl)-1,3-thiazole , participate in coordination chemistry. They can act as ligands, forming complexes with transition metals. These complexes have applications in catalysis, material synthesis, and molecular recognition. Researchers investigate their properties and reactivity to design functional materials .
Agrochemicals and Pesticides
Although less explored, thiazole-based compounds have potential as agrochemicals. Their structural diversity allows for tailoring properties relevant to pest control, herbicides, or fungicides. Further research could unveil novel applications in agriculture and crop protection .
properties
IUPAC Name |
5-(2-chloroethyl)-1,3-thiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6ClNS/c6-2-1-5-3-7-4-8-5/h3-4H,1-2H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIQGSQJWWYBZFY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=N1)CCCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6ClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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